Cas no 56427-54-4 (Ethyl 5-chloro-2-methylbenzoate)

• Product Name: Ethyl 5-chloro-2-methylbenzoate
• CAS No: 56427-54-4
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• MDL: MFCD11226198
• CID: 1093164
• PubChem ID: 21269135
• Update Time: 2025-04-20

Ethyl 5-chloro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-2-methylbenzoate
• benzoic acid, 5-chloro-2-methyl-, ethyl ester
• LogP
• 5-chloro-2-methyl-benzoic acid ethyl ester
• ethyl 4-chloro-o-toluate
• UQFYMEQTOWLWHW-UHFFFAOYSA-N
• AS02907
• AK147872
• TL8007229
• AB0067887
• 5-CHLORO-2-METHYLBENZOIC ACID ETHYL ESTER
• MFCD11226198
• SY282017
• DS-8795
• Ethyl5-chloro-2-methylbenzoate
• 56427-54-4
• CS-0151845
• DTXSID80611815
• AKOS006307224
• SCHEMBL549144
• DB-317576

• MDL： MFCD11226198
• Inchi： 1S/C10H11ClO2/c1-3-13-10(12)9-6-8(11)5-4-7(9)2/h4-6H,3H2,1-2H3
• InChI Key： UQFYMEQTOWLWHW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C(=O)OCC)C=1

Computed Properties

• Exact Mass: 198.04483
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.1

Experimental Properties

• Density: 1.154
• Boiling Point: 263.4°C at 760 mmHg
• Flash Point: 121.9°C
• Refractive Index: 1.52
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters